Cas no 18331-73-2 (Benzoic acid, 2-amino-5-butyl-)

Benzoic acid, 2-amino-5-butyl- structure
18331-73-2 structure
Product Name:Benzoic acid, 2-amino-5-butyl-
CAS No:18331-73-2
MF:C11H15NO2
MW:193.242303133011
CID:1377132
PubChem ID:20139216
Update Time:2025-04-20

Benzoic acid, 2-amino-5-butyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-5-butyl-
    • 5-n-butylanthranilic acid
    • SWFLRTCKPHKGSR-UHFFFAOYSA-N
    • 2-amino-5-butylBenzoic acid
    • DA-08987
    • SCHEMBL10364256
    • 18331-73-2
    • Inchi: 1S/C11H15NO2/c1-2-3-4-8-5-6-10(12)9(7-8)11(13)14/h5-7H,2-4,12H2,1H3,(H,13,14)
    • InChI Key: SWFLRTCKPHKGSR-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C=CC(=C1)CCCC)N)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • PSA: 63.32
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